2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline

• Molecular Formula: C20H15N3O
• Molecular Weight: 313.4 g/mol
• IUPAC Name: [2-(3-methylphenyl)quinolin-4-yl]-pyrazol-1-ylmethanone
• InChI: InChI=1S/C20H15N3O/c1-14-6-4-7-15(12-14)19-13-17(20(24)23-11-5-10-21-23)16-8-2-3-9-18(16)22-19/h2-13H,1H3
• InChI Key: FBJFZWJQYUEFAL-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)N4C=CC=N4
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)N4C=CC=N4

Description

2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline, also known as MPQC, is a chemical compound that belongs to the quinoline family. It has shown promising results in scientific research for its potential use in various fields.

Mechanism of Action

The mechanism of action of 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline involves the inhibition of various enzymes and proteins that are involved in the growth and proliferation of cancer cells, neurodegeneration, and infectious diseases. 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline has been found to inhibit the activity of tyrosine kinases, which play a crucial role in the growth and proliferation of cancer cells. It also inhibits the activity of acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the brain, leading to neurodegeneration. 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline has also been found to inhibit the activity of viral and bacterial enzymes, leading to their death.
Biochemical and Physiological Effects:
2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, leading to their death. It also has neuroprotective effects, which can potentially be used in the treatment of neurodegenerative diseases. 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline has been found to have anti-inflammatory properties, which can be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline in lab experiments include its potential use in various fields, its ability to inhibit the activity of various enzymes and proteins, and its low toxicity. However, the limitations of using 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline include its moderate yield during synthesis, its limited solubility in water, and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline research. One potential direction is the development of more efficient synthesis methods to increase the yield of the product. Another direction is the investigation of the safety and efficacy of 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline in animal models and clinical trials. Additionally, the potential use of 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline in combination with other drugs for the treatment of various diseases should be explored. Finally, the development of 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline derivatives with improved properties should be investigated.
Conclusion:
In conclusion, 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline is a promising chemical compound that has shown potential in various scientific research fields. Its ability to inhibit the activity of various enzymes and proteins makes it a promising candidate for the treatment of cancer, neurodegenerative diseases, and infectious diseases. However, further research is needed to determine its safety and efficacy. The future directions for 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline research include the development of more efficient synthesis methods, investigation of its safety and efficacy in animal models and clinical trials, and the development of derivatives with improved properties.

Synthesis Methods

The synthesis of 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline involves the reaction of 3-methylbenzaldehyde, 2-aminobenzophenone, and 1H-pyrazole-1-carboxylic acid in the presence of a catalyst. The reaction occurs at high temperature and pressure, and the yield of the product is moderate.

Scientific Research Applications

2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline has been extensively studied for its potential use in various fields, including cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neurodegenerative diseases, 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline has been found to have neuroprotective effects and can potentially be used in the treatment of Alzheimer's and Parkinson's disease. In infectious diseases, 2-(3-methylphenyl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline has been shown to have antiviral and antibacterial properties.